Cas no 1254966-70-5 (Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride)

• Product Name: Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride
• CAS No: 1254966-70-5
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• MDL: MFCD19707634
• CID: 2101610
• Update Time: 2025-08-05

Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-1H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• Methyl 5-amino-1H-pyrazole-3-carboxylate hcl
• Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride
• Methyl 5-amino-1H-pyrazole-3-carboxylate hydrochloride
• WKSUKIUHZDWQCZ-UHFFFAOYSA-N
• AX8211637
• AX8181338
• 5-amino-2H-pyrazole-3-carboxylic acid methyl ester hydrochloride

• MDL： MFCD19707634
• Inchi： 1S/C5H7N3O2.ClH/c1-10-5(9)3-2-4(6)8-7-3;/h2H,1H3,(H3,6,7,8);1H
• InChI Key： WKSUKIUHZDWQCZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC(N)=NN1)=O

Computed Properties

• Exact Mass: 177.031
• Monoisotopic Mass: 177.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81

Experimental Properties

• Color/Form: White solid
• LogP: 1.16170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride

Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride (CAS No. 1254966-70-5): A Comprehensive Overview

Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride (CAS No. 1254966-70-5) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound, characterized by its hydrochloride salt form, has garnered considerable attention due to its structural properties and potential therapeutic benefits.

The molecular structure of Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride consists of a pyrazole core, which is a heterocyclic aromatic compound containing nitrogen atoms at positions 1 and 5. This core structure is further functionalized with an amino group at the 3-position and a carboxylate group at the 5-position, followed by methylation and hydrochlorination. Such modifications enhance its reactivity and compatibility with various biochemical pathways, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrazole derivatives due to their broad spectrum of biological activities. The presence of both amino and carboxylate functional groups in Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride allows for diverse chemical modifications, enabling the synthesis of complex molecules with targeted pharmacological effects. This flexibility has made it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of anti-inflammatory and antimicrobial agents. The pyrazole scaffold is known to exhibit significant inhibitory activity against various enzymes and receptors involved in inflammatory responses. Furthermore, the amino group at the 3-position can be utilized to form hydrogen bonds with biological targets, enhancing binding affinity and efficacy. These properties have been leveraged in several preclinical studies aimed at identifying new treatments for chronic inflammatory diseases.

Recent advancements in computational chemistry have also highlighted the potential of Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride as a key intermediate in the design of small-molecule inhibitors. High-throughput screening (HTS) techniques combined with molecular docking studies have identified this compound as a promising candidate for further optimization. Its ability to interact with multiple protein targets suggests that it could be used to develop multitarget drugs, which are gaining traction in modern medicine due to their ability to address complex diseases more effectively.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into drug products such as tablets, capsules, and injectables. This solubility advantage is crucial for ensuring adequate bioavailability and therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable choice for industrial-scale production.

In academic research, Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride has been employed as a building block in the synthesis of more complex pyrazole derivatives. Researchers have explored its reactivity in various organic transformations, including condensation reactions, cyclization processes, and functional group interconversions. These studies have not only expanded the chemical toolbox available to medicinal chemists but also provided insights into the structural requirements for optimal biological activity.

The compound's potential extends beyond its applications in drug development. It has been investigated as a precursor in agrochemical formulations, where pyrazole derivatives are known to exhibit herbicidal and pesticidal properties. By modifying its structure further, scientists aim to develop environmentally friendly alternatives to traditional agrochemicals that are less harmful to non-target organisms.

The synthesis of Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline these processes. These techniques not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

The safety profile of this compound is another critical consideration in its application across various fields. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. Preliminary results indicate that it exhibits low toxicity when used under controlled conditions, making it suitable for both laboratory research and industrial applications.

The future prospects of Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride are promising, with ongoing research exploring its potential in emerging therapeutic areas such as oncology and neurology. The ability to modify its core structure allows for the creation of derivatives with specific targeting capabilities against disease-causing pathways. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly important role in next-generation drug therapies.